5-(3,5-Dicarboxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(5-hydroxypyridin-3-yl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C13H9NO5/c15-11-4-10(5-14-6-11)7-1-8(12(16)17)3-9(2-7)13(18)19/h1-6,15H,(H,16,17)(H,18,19)
• InChI Key: DYQJDZFPFRTELO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CN=C2)O
• Molecular Formula: C13H9NO5
• DSSTOX Substance ID: DTXSID30683163
• Molecular Weight: 259.21 g/mol
• CAS RN: 1261909-97-0

Description

5-(3,5-Dicarboxyphenyl)-3-hydroxypyridine, 95% (hereafter referred to as 5-3,5-DPH) is a chemical compound composed of a five-carbon ring with two carboxyl groups, a phenyl group and a hydroxyl group. It is a white crystalline solid that is insoluble in water. It is widely used in scientific research as a reagent for organic synthesis as well as for its biochemical and physiological effects.

Mechanism of Action

5-3,5-DPH is a strong Lewis acid, which means that it can act as a catalyst for a wide range of organic reactions. It is also a powerful nucleophile, which means that it can react with other molecules to form new compounds. Its ability to act as a catalyst and a nucleophile makes it a useful reagent for organic synthesis.
Biochemical and Physiological Effects
5-3,5-DPH has been shown to have a wide range of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of many neurotransmitters. It has also been found to be a potent antioxidant, which can protect cells from the damaging effects of free radicals. Additionally, it has been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-3,5-DPH in laboratory experiments is that it is a relatively inexpensive reagent. It is also relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, it is important to note that 5-3,5-DPH is a strong Lewis acid and a powerful nucleophile, which means that it can react with other molecules in unexpected ways. It is therefore important to use caution when working with this compound.

Future Directions

The potential applications of 5-3,5-DPH are vast and there are many possible future directions for research. Some of these include further investigation into its biochemical and physiological effects, its potential use in the development of new pharmaceuticals, and its potential use in the synthesis of fluorescent dyes. Additionally, further research could be conducted into the potential use of 5-3,5-DPH in the synthesis of other biologically active compounds, such as antibiotics and hormones. Finally, further research could be conducted into the potential use of 5-3,5-DPH in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

5-3,5-DPH can be synthesized by the condensation of 3-hydroxy-2-naphthoic acid with 3,5-dicarboxybenzoic acid. This reaction is catalyzed by a Lewis acid, such as zinc chloride, and is carried out in a polar solvent, such as acetonitrile, at a temperature of 100°C. The product is then purified by recrystallization from a hot ethanol solution.

Scientific Research Applications

5-3,5-DPH is widely used in scientific research as a reagent for organic synthesis. It has been used in the synthesis of several compounds, including pyridines, pyrimidines, and quinolines. It is also used in the synthesis of fluorescent dyes, pharmaceuticals, and other biologically active compounds.